Cas no 89509-08-0 (Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester)

• Product name: Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
• CAS No: 89509-08-0
• MF: C₂₅H₃₄O₄
• MW: 398.53506
• CID: 598259
• PubChem ID: 71324664

Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
• (2-hexoxyphenyl) 2-hexoxybenzoate
• 2-(HEXYLOXY)PHENYL 2-(HEXYLOXY)BENZOATE
• 89509-08-0
• DTXSID40754116

• Inchi： InChI=1S/C25H34O4/c1-3-5-7-13-19-27-22-16-10-9-15-21(22)25(26)29-24-18-12-11-17-23(24)28-20-14-8-6-4-2/h9-12,15-18H,3-8,13-14,19-20H2,1-2H3
• InChI Key： YJHSXEXXJMYCSQ-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2OCCCCCC

Computed Properties

• Exact Mass: 398.24570956g/mol
• Monoisotopic Mass: 398.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 7.7